molecular formula C22H25NO B5059993 1'-(4-methoxy-3-methylbenzyl)spiro[indene-1,4'-piperidine]

1'-(4-methoxy-3-methylbenzyl)spiro[indene-1,4'-piperidine]

Cat. No. B5059993
M. Wt: 319.4 g/mol
InChI Key: MEROSKOSZMAPRU-UHFFFAOYSA-N
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Description

Spirocyclic compounds, such as the one you mentioned, are characterized by having two rings sharing the same atom . They play a significant role in the pharmaceutical industry and their derivatives are present in many classes of pharmaceuticals .


Synthesis Analysis

Piperidines, a class of compounds similar to the one you’re asking about, are among the most important synthetic fragments for designing drugs . Various methods have been reported for the synthesis of indoles, another similar class of compounds .


Molecular Structure Analysis

The structure of spirocyclic compounds is confirmed by NMR, IR and mass spectroscopy . The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target .


Chemical Reactions Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are usually determined using techniques like NMR, IR and mass spectroscopy .

Mechanism of Action

Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives .

Safety and Hazards

The safety and hazards of these compounds can vary widely depending on their specific structure and properties. It’s important to refer to the Safety Data Sheet (SDS) for specific compounds for detailed information .

Future Directions

Spiro heterocycles such as spiro-azetidin-2-one, -pyrrolidine, -indol (one) and -pyran derivatives have been found to exhibit diversified biological and pharmacological activity in addition to their therapeutic properties . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .

properties

IUPAC Name

1'-[(4-methoxy-3-methylphenyl)methyl]spiro[indene-1,4'-piperidine]
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25NO/c1-17-15-18(7-8-21(17)24-2)16-23-13-11-22(12-14-23)10-9-19-5-3-4-6-20(19)22/h3-10,15H,11-14,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEROSKOSZMAPRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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